Cas no 127089-57-0 ((2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• CAS No: 127089-57-0
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 1220845
• PubChem ID: 5355845
• Update Time: 2025-06-11

(2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(2-furanyl)-1-(2-hydroxyphenyl)-, (E)-
• (2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• BDBM48825
• STL349516
• 3-(2-furyl)-1-(2-hydroxyphenyl)-2-propen-1-one
• DTXSID10418036
• Z56175783
• AKOS001014349
• NSC-45934
• (E)-3-(2-furanyl)-1-(2-hydroxyphenyl)-2-propen-1-one
• AE-848/34743043
• HMS2647C16
• (E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• CHEMBL437571
• cid_5355845
• (2E)-3-(2-furyl)-1-(2-hydroxyphenyl)-2-propen-1-one
• SMR000298828
• (E)-3-(2-furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• F0401-0108
• 2875-23-2
• 127089-57-0
• MLS000690579
• NSC45934

• Inchi： 1S/C13H10O3/c14-12-6-2-1-5-11(12)13(15)8-7-10-4-3-9-16-10/h1-9,14H/b8-7+
• InChI Key： RTGXXLFEOHIIBM-BQYQJAHWSA-N
• SMILES： O1C=CC=C1/C=C/C(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 214.063
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44

Additional information on (2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one

Research Briefing on (2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one (CAS: 127089-57-0): Recent Advances and Applications

The compound (2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one (CAS: 127089-57-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its pharmacological properties and future directions.

Recent synthetic approaches to (2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry techniques, such as solvent-free reactions and catalytic methods, have been employed to enhance the efficiency of its production. Structural modifications of the compound have also been investigated to improve its bioavailability and target specificity, with particular emphasis on the furan and hydroxyphenyl moieties.

Pharmacological studies have revealed that (2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one exhibits notable anti-inflammatory and antioxidant activities. In vitro and in vivo experiments demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). Additionally, its antioxidant properties were attributed to the scavenging of reactive oxygen species (ROS) and the upregulation of endogenous antioxidant enzymes.

Emerging research suggests potential applications of this compound in oncology. Preliminary studies indicate that it may induce apoptosis in certain cancer cell lines through the activation of caspase pathways and the disruption of mitochondrial membrane potential. However, further investigations are required to elucidate its precise mechanisms and evaluate its efficacy in preclinical models.

In conclusion, (2E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to explore its broader applications, optimize its pharmacokinetic properties, and assess its safety profile. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical advancements.